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Compound of Interest

(4-Bromophenyl)(2,2-
Compound Name:
diethoxyethyl)sulfane

cat. No.: B1339859

Essential Safety and Handling Guide for (4-
Bromophenyl)(2,2-diethoxyethyl)sulfane

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and
disposal of (4-Bromophenyl)(2,2-diethoxyethyl)sulfane (CAS No. 96804-05-6). The following
procedures are based on general best practices for handling halogenated organic sulfane
compounds, as a specific Safety Data Sheet (SDS) for this compound was not located in the
available resources. It is imperative to handle this and all laboratory chemicals with the utmost
care and to consult with your institution's Environmental Health and Safety (EHS) department
for site-specific protocols.

Chemical and Physical Properties

A summary of the known properties of (4-Bromophenyl)(2,2-diethoxyethyl)sulfane is
provided below.
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Property Value Source
CAS Number 96804-05-6 [1]
Molecular Formula C12H17BrO2S [1][2]
Molecular Weight 305.23 g/mol [11[2]
Physical Form Liquid [1]
Storage Conditions 2-8°Cin a dry area [1][3]
Boiling Point 344.87°C at 760 mmHg [1]

Personal Protective Equipment (PPE)

Due to the presence of a halogen (bromine) and a sulfane group, a comprehensive approach
to personal protection is required. The following table outlines the recommended PPE for
handling this compound.
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PPE Category Recommended Equipment  Rationale & Best Practices

Protects against splashes and
) Chemical splash goggles and vapors. Always use both when

Eye and Face Protection ) ) o ]
a face shield. handling the liquid outside of a

certified fume hood.

Provides a barrier against skin
contact. Double-gloving is
) Chemical-resistant gloves recommended for extended
Hand Protection o _ _
(e.g., Nitrile or Butyl rubber). handling periods. Always
check glove manufacturer's

compatibility charts.

Protects skin and personal
] Chemical-resistant lab coat or clothing from contamination.
Body Protection )
coveralls. Ensure cuffs are tucked into

gloves.

Use in a certified chemical

fume hood. If not feasible, a o ) ]
) ) ) ) ) Minimizes inhalation of
Respiratory Protection full-face respirator with organic ]
) ) potentially harmful vapors.[4]
vapor and acid gas cartridges

is necessary.

_ Closed-toe, chemical-resistant _
Foot Protection H Protects feet from spills.
shoes.

Operational Plan: Safe Handling and Storage

Engineering Controls:

e Always handle (4-Bromophenyl)(2,2-diethoxyethyl)sulfane in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.[5]

Procedural Steps for Handling:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by laying down absorbent, chemical-resistant bench paper.
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» Aliquoting and Transfer: Use appropriate, clean glassware. When transferring the liquid, do
so slowly and carefully to avoid splashing.

e Heating: If heating is required, use a water bath or heating mantle as opposed to an open
flame.[5]

o Post-Handling: After use, tightly seal the container. Clean any contaminated surfaces and
equipment. Properly doff and dispose of or decontaminate PPE.

Storage:

» Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials.[1][6]

e The recommended storage temperature is between 2-8°C.[1][3]

Disposal Plan: Waste Management

As a halogenated organic compound, (4-Bromophenyl)(2,2-diethoxyethyl)sulfane requires
specific disposal procedures. Improper disposal can lead to environmental contamination and
regulatory non-compliance.

Waste Segregation and Collection:

e Primary Waste: All solutions and materials containing (4-Bromophenyl)(2,2-
diethoxyethyl)sulfane must be collected in a designated "Halogenated Organic Waste"
container.[5][7] Do not mix with non-halogenated waste streams.[8][9]

o Contaminated Materials: Any disposable items that come into contact with the compound,
such as gloves, bench paper, and pipette tips, should also be disposed of in the halogenated
waste container or as solid hazardous waste, following your institution's guidelines.

Disposal Procedure:

o Labeling: Clearly label the waste container with "Halogenated Organic Waste" and list all
components, including "(4-Bromophenyl)(2,2-diethoxyethyl)sulfane".[7][3]
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o Storage of Waste: Keep the waste container tightly sealed and stored in a designated
satellite accumulation area within the laboratory.[6][9]

o Pickup and Disposal: Arrange for hazardous waste pickup through your institution's EHS
department. Do not pour this chemical down the drain.[5][8]

Emergency Procedures

o Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal as halogenated waste.[8] For larger spills,
evacuate the area and contact your institution's emergency response team.[8]

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and seek medical attention.[9]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical
attention.

Workflow for Handling and Disposal of (4-Bromophenyl)(2,2-diethoxyethyl)sulfane
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Caption: Workflow for the safe handling and disposal of (4-Bromophenyl)(2,2-
diethoxyethyl)sulfane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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